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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664428

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of AG-494 (Tyrphostin AG 494), a potent inhibitor of the Epidermal Growth
Factor Receptor (EGFR) kinase. Adherence to these guidelines is crucial for ensuring the
stability, and efficacy of the compound in downstream experimental applications.

Introduction

AG-494 is a selective inhibitor of EGFR tyrosine kinase with an IC50 of 0.7 puM.[1][2] It also
demonstrates inhibitory activity against ErbB2, HER1-2, and PDGF-R autophosphorylation.[1]
Due to its specific biological activity, AG-494 is a valuable tool in studying cellular signaling
pathways, particularly those involved in cell proliferation and differentiation. Proper preparation
of a stock solution is the first critical step for obtaining reliable and reproducible experimental
results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of AG-494 is presented in the table
below.
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Property Value References

Tyrphostin AG 494, Tyrphostin

Synonyms 848 [1][2]
Molecular Formula C16H12N203 [31[4]
Molecular Weight 280.28 g/mol [1112]14]
Appearance Yellow to brown solid [1]
CAS Number 133550-35-3 [11[3]114]

Solubility Data

AG-494 is practically insoluble in water but is soluble in several organic solvents. The choice of
solvent is critical for preparing a stable stock solution. It is highly recommended to use
anhydrous solvents to minimize degradation. Sonication may be required to fully dissolve the

compound.[2]

Solvent Solubility (Concentration) References

14 mg/mL (49.95 mM) to 50
DMSO [21[41[5]
mg/mL (178.39 mM)

1.4 mg/mL (5 mM) to 25

Ethanol [2][41[5]
mg/mL

DMF 30 mg/mL [6]

Water Insoluble [4]

Experimental Protocol: Preparation of a 10 mM AG-
494 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AG-494 in Dimethyl
Sulfoxide (DMSO).

Materials:
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AG-494 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

o Equilibrate AG-494: Before opening, allow the vial of AG-494 powder to equilibrate to room
temperature for at least 30 minutes. This prevents condensation from forming inside the vial.

o Weigh AG-494: Accurately weigh the desired amount of AG-494 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.80 mg of AG-494 (Molecular Weight =
280.28 g/mol ).

o Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM x 1 mL x 280.28 g/mol / 1000 = 2.80 mg

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the AG-494 powder.
For the example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly until the AG-494 is completely
dissolved. If necessary, sonicate the solution for a few minutes to aid dissolution.[2] Visually
inspect the solution to ensure there are no visible particles.

» Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation of
the compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly
sealed vials.[4][7]

o Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for
shorter-term storage (up to one month).[2][4][7]
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Storage and Stability

Proper storage is essential to maintain the biological activity of the AG-494 stock solution.

Storage .
Form Stability References
Temperature

-20°C (protect from

Solid Powder ight Up to 3 years [2][4]
In Solvent (DMSO) -80°C Up to 1 year [2][8]
In Solvent (DMSO) -20°C Up to 1 month [419]
In Solvent (DMSO) 4°C Up to 1 week [2][8]

Important Considerations:
o Always use anhydrous solvents to prepare stock solutions.
o Avoid repeated freeze-thaw cycles.[4][7]

» When using the stock solution for cell-based assays, ensure the final concentration of DMSO
in the culture medium does not exceed a level that would cause cytotoxicity (typically <
0.1%).[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by AG-494 and the
experimental workflow for preparing the stock solution.
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Caption: EGFR signaling pathway inhibition by AG-494.
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Caption: Workflow for preparing AG-494 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AG-494
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664428#how-to-prepare-ag-494-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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